Cas no 51064-65-4 ((+)-1,4-Di-O-tosyl-2,3-O-isopropylidene-D-threitol)

• Product Name: (+)-1,4-Di-O-tosyl-2,3-O-isopropylidene-D-threitol
• CAS No: 51064-65-4
• MF: C₂₁H₂₆O₈S₂
• MW: 470.556344509125
• MDL: MFCD00063235
• CID: 372333
• PubChem ID: 87568100
• Update Time: 2025-04-19

(+)-1,4-Di-O-tosyl-2,3-O-isopropylidene-D-threitol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4,5-dimethanol,2,2-dimethyl-, 4,5-bis(4-methylbenzenesulfonate), (4R,5R)-
• (+)-1,4-Di-O-tosyl-2,3-O-isopropylidene-D-threitol
• (4R,5R)-(-)-O-ISOPROPYLIDENE-2,3-DIHYDROXY-1,4-BIS (P-TOSYL)BUTANE
• (+)-2,3-O-Isopropylidene-D-threitol 1,4-ditosylate
• (2R,3R)-1,4-Di-O-tosyl-2,3-O-isopropylidene-D-threitol
• (4R,5R)-(+)-2,2-Dimethyl-4,5-bis(tosyloxymethyl)-1,3-dioxide
• (4R,5R)-(+)-2,3-O-Isopropylidene-1,4-di-O-tosyl-D-threitol
• (4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethanol 4,5-Bis(4-methylbenzenesulfonate)
• (4R,5R)-4,5-Bis(tosyloxymethyl)-2,2-dimethyl-1,3-dioxolane
• (4R,5R)-(+)-4,5-Bis(tosyloxymethyl)-2,2-dimethyl-1,3-dioxolane
• 2,3-Isopropylidene-D-threitol-1,4-ditosylate
• (4R-trans)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethyl bis(toluene-p-sulphonate)
• [(4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl]dimethanediyl bis(4-methylbenzenesulfonate)
• 1,4-Di-O-tosyl-2,3-O-isopropylidene-D-threitol
• (+)-2,3-O-Isopropylidene-1,4-di-O-tosyl-D-threitol
• AS-74341
• (4R,5R)-(-)-O-Isopropylidene-2,3-dihydroxy-1,4-bis(p-tosyl)butane
• MFCD00063235
• [(4R,5R)-2,2-dimethyl-5-[(4-methylphenyl)sulfonyloxymethyl]-1,3-dioxolan-4-yl]methyl 4-methylbenzenesulfonate
• D1622
• [(4R,5R)-2,2-dimethyl-5-{[(4-methylbenzenesulfonyl)oxy]methyl}-1,3-dioxolan-4-yl]methyl 4-methylbenzene-1-sulfonate
• DTXSID80199067
• W-202921
• NSC 123455
• CS-0093797
• D89894
• ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(methylene)bis(4-methylbenzenesulfonate)
• 1,4-Di-O-tosyl-2,3-O-isopropylidene-D-threitol, 97%
• KPFDKWNWYAXRNJ-WOJBJXKFSA-N
• AKOS016038143
• 51064-65-4
• SCHEMBL2343860
• ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(methylene) bis(4-methylbenzenesulfonate)
• (-)-1,4-Di-o-tosyl-2,3-o-isopropylidenethreitol
• EINECS 256-943-5
• [2,2-dimethyl-5-({[(4-methylphenyl)sulfonyl]oxy}methyl)-1,3-dioxolan-4-yl]methyl 4-methylbenzenesulfonate
• [(4R,5R)-2,2-DIMETHYL-5-{[(4-METHYLBENZENESULFONYL)OXY]METHYL}-1,3-DIOXOLAN-4-YL]METHYL 4-METHYLBENZENESULFONATE
• AF-399/32023077

• MDL： MFCD00063235
• Inchi： 1S/C21H26O8S2/c1-15-5-9-17(10-6-15)30(22,23)26-13-19-20(29-21(3,4)28-19)14-27-31(24,25)18-11-7-16(2)8-12-18/h5-12,19-20H,13-14H2,1-4H3/t19-,20-/m1/s1
• InChI Key： KPFDKWNWYAXRNJ-WOJBJXKFSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1[C@@H](COS(C2C=CC(C)=CC=2)(=O)=O)OC(C)(C)O1

Computed Properties

• Exact Mass: 470.10700
• Monoisotopic Mass: 470.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 122A^2

Experimental Properties

• Color/Form: powder
• Density: 1.275±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 89.0 to 92.0 deg-C
• Boiling Point: 542.03°C (rough estimate)
• Flash Point: 321.7±27.3 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: Insuluble (5.6E-3 g/L) (25 ºC),
• Stability/Shelf Life: store cold
• PSA: 121.96000
• LogP: 5.09590
• Solubility: Not determined
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Optical Activity: [α]20/D +12.1°, c = 8.8 in chloroform

(+)-1,4-Di-O-tosyl-2,3-O-isopropylidene-D-threitol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22-S24/25
• Risk Phrases：R36/37/38
• Storage Condition：(BD43004)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters